molecular formula C13H10ClFO3S B8623875 4-[(4-Fluorophenyl)methoxy]benzene-1-sulfonyl chloride CAS No. 210755-57-0

4-[(4-Fluorophenyl)methoxy]benzene-1-sulfonyl chloride

Cat. No.: B8623875
CAS No.: 210755-57-0
M. Wt: 300.73 g/mol
InChI Key: DAABFHOAKKNNRE-UHFFFAOYSA-N
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Description

4-[(4-Fluorophenyl)methoxy]benzene-1-sulfonyl chloride is a useful research compound. Its molecular formula is C13H10ClFO3S and its molecular weight is 300.73 g/mol. The purity is usually 95%.
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Properties

CAS No.

210755-57-0

Molecular Formula

C13H10ClFO3S

Molecular Weight

300.73 g/mol

IUPAC Name

4-[(4-fluorophenyl)methoxy]benzenesulfonyl chloride

InChI

InChI=1S/C13H10ClFO3S/c14-19(16,17)13-7-5-12(6-8-13)18-9-10-1-3-11(15)4-2-10/h1-8H,9H2

InChI Key

DAABFHOAKKNNRE-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1COC2=CC=C(C=C2)S(=O)(=O)Cl)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a slurry of sodium 4(4-fluorobenzyloxy)benzenesulfonate (0.5 grams, 1.64 mmole), in methylene chloride (5 mL) was added phosphorus pentachloride (275 mg, 1.31 mmole). The resulting mixture was heated at reflux for 7 hours. After cooling in an ice bath and quenching with water (15 mL), the mixture was extracted with ethyl acetate. The organic phase was washed brine, dried over sodium sulfate, and concentrated to afford 4-(4-fluorobenzyloxy)benzenesulfonyl chloride a white solid (130 mg, 26%).
Name
sodium 4(4-fluorobenzyloxy)benzenesulfonate
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
275 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

To a stirred solution of 4-hydroxybenzenesulfonic acid sodium salt dihydrate (5.13 g, 22.1 mmol) in 23 mL of 1 N sodium hydroxide was added a solution of 4-fluorobenzyl bromide (3.3 mL, 26.5 mmol) in 20 mL of ethanol. The mixture was heated at reflux for two days, then cooled to ambient temperature (22° C.), whereupon a white precipitate formed. The flaky white solids were collected by filtration, rinsed with ethyl acetate and diethyl ether, and dried to give 4.95 g of 4-(4-fluoro-benzyloxy)-benzenesulfonic acid sodium salt. A stirred solution of 4-(4-fluoro-benzyloxy)-benzenesulfonic acid sodium salt (13.0 g, 42.7 mmol) in 50 mL of thionyl chloride and two drops of dimethylformamide was heated at a gentle reflux for 8 hours. The mixture was concentrated to a yellow solid which was suspended in ethyl acetate and filtered. The filtrate was concentrated to 11.2 g of 4-(4-fluorobenzyloxy)benzenesulfonyl chloride as a light yellow solid: 1H NMR (400 MHz, CDCl3) δ 7.95-7.98 (m, 2 H), 7.38-7.41 (m, 2 H), 7.06-7.12 (m, 4 H), 5.12 (s, 2 H).
Name
4-(4-fluoro-benzyloxy)-benzenesulfonic acid sodium salt
Quantity
13 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One

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